(S)-1-(1H-1,2,4-Triazol-3-yl)ethan-1-amine dihydrochloride

• IUPAC Name: (1S)-1-(1H-1,2,4-triazol-5-yl)ethanamine;dihydrochloride
• InChI: InChI=1S/C4H8N4.2ClH/c1-3(5)4-6-2-7-8-4;;/h2-3H,5H2,1H3,(H,6,7,8);2*1H/t3-;;/m0../s1
• InChI Key: MXQKUBMTWVPBFS-QTNFYWBSSA-N
• Canonical SMILES: CC(C1=NC=NN1)N.Cl.Cl
• Isomeric SMILES: C[C@@H](C1=NC=NN1)N.Cl.Cl
• Molecular Formula: C4H10Cl2N4
• Molecular Weight: 185.05 g/mol

Description

(S)-1-(1H-1,2,4-Triazol-3-yl)ethan-1-amine dihydrochloride, also known as TETA, is a chemical compound that has been widely used in scientific research due to its unique properties. TETA is a triazole-based compound that has a chiral center, which makes it a valuable tool in studying biological systems. In

Scientific Research Applications

Antimicrobial Applications

Some derivatives of 1,2,4-triazole, synthesized from reactions involving primary amines, have shown good to moderate antimicrobial activities against tested microorganisms. These compounds, created through complex chemical syntheses, demonstrate the potential of triazole derivatives in developing new antimicrobial agents (Bektaş et al., 2007).

Corrosion Inhibition

Triazole Schiff bases have been evaluated as corrosion inhibitors on mild steel in acidic media. Studies involving thermodynamic, electrochemical, and quantum chemical evaluations have shown that these compounds can significantly reduce corrosion, with their effectiveness varying according to their structure and the environmental conditions (Chaitra et al., 2015).

Synthesis Applications

Novel methods for synthesizing 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides demonstrate the versatility of 1,2,4-triazole as a building block in medicinal and agricultural chemistry. These methods involve microwave-assisted reactions, highlighting efficient pathways to synthesize structurally diverse compounds (Tan et al., 2017).

Material Studies

Research on amine-functionalized metal-organic frameworks (MOFs) incorporating triazole structures has shown potential for selective gas/vapor sorption and sensing applications. Such studies underline the significance of triazole and its derivatives in creating functional materials with specific chemical sensing and separation capabilities (Das & Mandal, 2018).

Chemical Transformations

The triazole core is pivotal in the strategic design and synthesis of various chemical compounds, including ligands for metal complexes and other heterocyclic compounds. These applications demonstrate the broad utility of triazole derivatives in chemical synthesis, offering pathways to novel materials and chemicals with tailored properties (Liu et al., 1993).